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Compound of Interest

Compound Name: 6-Bromo-4-methyl-1H-indole

Cat. No.: B1343686

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Bromo-4-methyl-1H-
indole (CAS No. 885520-51-4). The information herein is compiled from available safety data
sheets and scientific literature for this compound and structurally similar chemicals. It is
intended to inform researchers, scientists, and drug development professionals on the
appropriate precautions to be taken when handling this substance.

Chemical and Physical Properties

6-Bromo-4-methyl-1H-indole is a substituted indole derivative. While comprehensive
experimental data for this specific compound is limited, predicted properties and data from
similar compounds provide valuable insights.

Property Value Source
CAS Number 885520-51-4 [1]12113]
Molecular Formula CoHsBrN [2][3]
Molecular Weight 210.07 g/mol [2][3]

Hazard Identification and GHS Classification
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Although a specific GHS classification for 6-Bromo-4-methyl-1H-indole is not uniformly
available, data from structurally related bromo-indoles suggest that it should be handled as a
hazardous substance. The following classification is based on the hazards associated with
similar compounds.

Pictogram:

walt text

Signal Word:Warning

Potential Hazard Statements:

Based on data for other bromo-indoles, this compound may:
e H315: Cause skin irritation.[4]

o H319: Cause serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Precautionary Statements:

The following precautionary statements are recommended based on the potential hazards:
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Category Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[4]
Wash skin thoroughly after
P264
handling.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362

and wash before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5]

P405 Store locked up.[5]

Dispose of contents/container

. in accordance with
Disposal P501 . ) ) )
local/regional/national/internati

onal regulations.[5]

Toxicological Information

Specific toxicological data for 6-Bromo-4-methyl-1H-indole, such as LD50 values, are not
readily available. However, indole and its derivatives can have irritant effects. Studies on indole
itself indicate moderate acute toxicity and a strong irritant effect on the eyes and a moderate
one on the skin.[6] It is reasonable to assume that 6-Bromo-4-methyl-1H-indole may exhibit
similar properties. The toxicological properties of this specific compound have not been fully
investigated.[5]

Experimental Protocols
General Handling Procedure:

A standardized protocol for handling 6-Bromo-4-methyl-1H-indole should be followed to
minimize exposure and ensure safety.

e Preparation:
o Ensure a well-ventilated area, preferably a chemical fume hood.

o Assemble all necessary personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.

o Have spill containment materials readily available.

e Handling:
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[e]

Avoid inhalation of dust or fumes.

o

[¢]

[¢]

e Post-Handling:

Avoid direct contact with the skin and eyes.

Weigh and transfer the compound in a fume hood to minimize exposure.

Keep the container tightly closed when not in use.

o Thoroughly wash hands and any exposed skin with soap and water after handling.

o Clean the work area and decontaminate any equipment used.

o Properly store or dispose of the compound and any contaminated materials.

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route

First-Aid Measures

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[7]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical

attention if irritation develops.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention

immediately.[7]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]
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Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[8]

Specific Hazards

Emits toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides, and

hydrogen bromide gas.[8]

Protective Equipment

Wear self-contained breathing apparatus and

full protective gear.[8]

Accidental Release Measures

Action

Procedure

Personal Precautions

Use personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.[8]

Environmental Precautions

Do not let product enter drains.[8]

Containment and Cleaning

Pick up and arrange disposal without creating
dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[8]

Storage and Disposal

Aspect Recommendation

Keep container tightly closed in a dry and well-
Storage )

ventilated place.[5]

Dispose of this material and its container as
Disposal hazardous waste. Contact a licensed

professional waste disposal service.[8]

Personal Protective Equipment (PPE)
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Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[9]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.[9]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if
ventilation is inadequate or for prolonged

exposure.[9]

Visualized Workflow

The following diagram illustrates a general workflow for the safe handling of chemical

compounds like 6-Bromo-4-methyl-1H-indole.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1343686?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-bromoindole-pd180727127141.html
https://www.aaronchem.com/sds/885520-51-4.pdf
https://www.aaronchem.com/prod/885520-51-4
https://pubchem.ncbi.nlm.nih.gov/compound/676493
https://www.jubilantingrevia.com/uploads/files/351msds_0845GjGhs05Div.3sds5-Bromo-7-azaindole.pdf
https://pubmed.ncbi.nlm.nih.gov/23458000/
https://pubmed.ncbi.nlm.nih.gov/23458000/
https://www.fishersci.com/store/msds?partNumber=AAL17703&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1566983548_5-BromoIndole-CASNO-10075-50-0-MSDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_5_Bromo_1H_indole_2_carboxylic_acid.pdf
https://www.benchchem.com/product/b1343686#safety-and-handling-precautions-for-6-bromo-4-methyl-1h-indole
https://www.benchchem.com/product/b1343686#safety-and-handling-precautions-for-6-bromo-4-methyl-1h-indole
https://www.benchchem.com/product/b1343686#safety-and-handling-precautions-for-6-bromo-4-methyl-1h-indole
https://www.benchchem.com/product/b1343686#safety-and-handling-precautions-for-6-bromo-4-methyl-1h-indole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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